Cas no 105859-09-4 (3-Quinolinecarboxylic acid,6,7,8-trifluoro-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-, ethyl ester)

• Product Name: 3-Quinolinecarboxylic acid,6,7,8-trifluoro-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-, ethyl ester
• CAS No: 105859-09-4
• MF: C₁₈H₁₁F₄NO₃
• MW: 365.278458833694
• CID: 1166195
• Update Time: 2024-07-26

3-Quinolinecarboxylic acid,6,7,8-trifluoro-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid,6,7,8-trifluoro-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-, ethyl ester
• 3-Quinolinecarboxylic acid, 6,7,8-trifluoro-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C18H11F4NO3/c1-2-26-18(25)12-8-23(10-5-3-9(19)4-6-10)16-11(17(12)24)7-13(20)14(21)15(16)22/h3-8H,2H2,1H3
• InChI Key： VZQVDYOFYAVYKB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C2=C(C=C(F)C(F)=C2F)C(=O)C(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 365.06753

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 469.0±45.0 °C(Predicted)
• PSA: 46.61
• pka: -5.76±0.40(Predicted)